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Compound of Interest

Compound Name: Catharanthine Tartrate

Cat. No.: B15577688

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal
of Catharanthine Tartrate. Given the nature of this compound, a diligent and cautious
approach to safety is paramount. This guide offers procedural, step-by-step advice to ensure
the well-being of laboratory personnel and the integrity of your research.

Catharanthine Tartrate is an indole alkaloid and a precursor in the biosynthesis of the
antimitotic agents vinblastine and vincristine.[1] While Safety Data Sheets (SDS) from various
suppliers may present conflicting hazard classifications, it is best practice to handle this
compound with a high degree of caution, assuming it to be hazardous. One supplier has
classified it as harmful if swallowed, causing skin and serious eye irritation, and potentially
causing respiratory irritation.[2]

Essential Personal Protective Equipment (PPE) and
Safety Measures

A multi-layered approach to personal protection is essential when working with Catharanthine
Tartrate. The following table summarizes the recommended PPE and safety protocols.
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Area of Protection

Required Equipment and
Procedures

Rationale

Respiratory Protection

A NIOSH-approved respirator
is recommended, especially
when handling the powder
form or creating aerosols.[2][3]
Use in a well-ventilated area,
preferably within a chemical
fume hood.[2][4]

To prevent inhalation of the
compound, which may cause

respiratory tract irritation.[2][3]

Eye and Face Protection

Safety goggles with side-
shields or a face shield are

mandatory.[2]

To protect against splashes
and dust that can cause

serious eye irritation.[2]

Hand Protection

Wear impervious, chemical-
resistant gloves.[2][3] Gloves
should be inspected before
use and disposed of properly

after handling the material.[3]

To prevent skin contact, as the
compound can cause skin
irritation.[2][3]

Body Protection

A lab coat or impervious
clothing is required.[2] For
tasks with a higher risk of
spillage, chemical-resistant

coveralls may be appropriate.

[5]

To protect the skin from
accidental contact and
contamination of personal

clothing.

Hygiene Practices

Wash hands thoroughly after
handling.[2] Do not eat, drink,

or smoke in the laboratory.[2]

To prevent accidental ingestion

and cross-contamination.

Procedural Guidance for Handling and Disposal

Handling:

o Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Read and understand the Safety Data Sheet.
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» Weighing and Transfer: Conduct all weighing and transfer operations of the solid compound
within a chemical fume hood to minimize inhalation exposure.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

e Avoid Dust and Aerosol Formation: Handle the compound in a manner that minimizes the
generation of dust and aerosols.[2]

Storage:

Store Catharanthine Tartrate in a tightly sealed container in a cool, dry, and well-ventilated
area.[2]

Recommended storage temperature is 4°C for the solid form.[2] For solutions, storage at
-20°C for one month or -80°C for six months is advised.[2]

Spill Management:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing full PPE, cover the spill with an absorbent material like diatomite or a
universal binder.[2]

Clean-up: Carefully sweep or scoop up the absorbed material into a suitable container for
disposal.[3][4] Decontaminate the spill area with alcohol.[2]

Disposal: Dispose of the contaminated waste according to local, state, and federal
regulations.

Disposal:

e Dispose of unused Catharanthine Tartrate and any contaminated materials through a
licensed professional waste disposal company.[3] Do not allow the substance to enter drains
or water sources.
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Caption: Workflow for the safe handling and spill response for Catharanthine Tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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